![molecular formula C20H23Cl2N3O B2743934 N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide CAS No. 700856-02-6](/img/structure/B2743934.png)
N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide
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Description
N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide, also known as Eticlopride, is a selective dopamine D2 receptor antagonist that has been widely used in scientific research. The compound is a white crystalline powder that is soluble in water, ethanol, and dimethyl sulfoxide (DMSO).
Scientific Research Applications
Molecular Docking and Biological Potentials
A study focused on synthesizing derivatives of a structurally similar compound, evaluating their antimicrobial and anticancer activities along with molecular docking studies. The research demonstrated significant antimicrobial activity for some compounds and identified those with potential anticancer properties through docking scores, suggesting a basis for drug design and discovery (Mehta et al., 2019).
Receptor Affinity and Biological Evaluation
Another research effort synthesized and evaluated a series of compounds for their affinity towards serotonin and dopamine receptors. This study highlights the importance of structural features in determining receptor affinity, identifying potent ligands with potential therapeutic applications (Żmudzki et al., 2015).
Antimicrobial and Anthelmintic Screening
Compounds with the piperazine moiety have been synthesized and screened for their biological activities, including antibacterial, antifungal, and anthelmintic activities. Molecular docking revealed similar binding poses as standards, indicating the relevance of these compounds in developing new therapeutic agents (Khan et al., 2019).
Acetylcholinesterase Inhibition
Research into thiazole-piperazine compounds as acetylcholinesterase inhibitors for potential Alzheimer's treatment showed promising inhibition rates. This underscores the role of such chemical structures in designing drugs for neurodegenerative diseases (Yurttaş et al., 2013).
Antimicrobial Activity of Oxadiazole Derivatives
The synthesis and evaluation of acetamide derivatives bearing azinane and oxadiazole cores were explored for their antibacterial potentials. This work contributes to the search for new antibacterial agents against various bacterial strains (Iqbal et al., 2017).
Properties
IUPAC Name |
N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23Cl2N3O/c1-2-15-3-6-17(7-4-15)25-11-9-24(10-12-25)14-20(26)23-19-13-16(21)5-8-18(19)22/h3-8,13H,2,9-12,14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLEYAICRVHUXFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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